Cas no 1805438-67-8 (3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde
• CAS No: 1805438-67-8
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 4898135
• Update Time: 2025-05-20

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C9H10F2N2O/c1-5-2-6(3-12)8(9(10)11)13-7(5)4-14/h2,4,9H,3,12H2,1H3
• InChI Key： IXRWMOWKHMHNLS-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C)=C(C=O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde (CAS No: 1805438-67-8)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde, identified by the CAS registry number 1805438-67-8, is a versatile organic molecule with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its pyridine ring structure, which serves as a central framework for various functional groups, including an aminomethyl group at position 3, a difluoromethyl group at position 2, and a methyl group at position 5, along with a carboxaldehyde group at position 6.

The presence of these substituents imparts unique chemical properties to the molecule, making it highly reactive and suitable for a wide range of synthetic transformations. The carboxaldehyde group, in particular, is a valuable functional group in organic synthesis, enabling the formation of various derivatives through condensation reactions, such as the formation of imines or enamine bonds. These reactions are pivotal in the construction of complex molecular architectures, including those found in drug molecules and advanced materials.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized its reactivity to develop novel anti-inflammatory agents and anticancer drugs. The difluoromethyl group introduces electronic effects that enhance the molecule's ability to interact with biological targets, making it an attractive candidate for drug discovery programs.

In addition to its role in pharmaceutical chemistry, this compound has also been explored in the context of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new catalysts for industrial processes. For example, recent advancements have demonstrated its effectiveness in catalyzing asymmetric synthesis reactions, which are critical for producing enantiomerically pure compounds.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Modern synthetic methodologies, including microwave-assisted synthesis and continuous flow chemistry, have significantly improved the efficiency of these processes.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into its molecular structure and purity, which are essential for quality control in both research and industrial settings.

In terms of applications beyond traditional organic synthesis, this compound has shown promise in the field of sensors and diagnostics. Its ability to respond to specific chemical stimuli makes it a potential candidate for developing novel sensing materials capable of detecting harmful substances in environmental monitoring systems.

Furthermore, recent computational studies have provided deeper insights into the electronic properties of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict its reactivity under various conditions and optimize its performance in different chemical environments.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-6-carboxaldehyde (CAS No: 1805438-67-8) is a multifaceted organic compound with extensive applications across diverse scientific disciplines. Its unique structure and reactivity make it an invaluable tool for advancing research in pharmaceuticals, materials science, and beyond.